2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethan-1-ol

• IUPAC Name: 2-(5-amino-4-methylpyrazol-1-yl)ethanol
• InChI: InChI=1S/C6H11N3O/c1-5-4-8-9(2-3-10)6(5)7/h4,10H,2-3,7H2,1H3
• InChI Key: PNMSSAIUAMDYGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)CCO)N
• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol

Description

“2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethan-1-ol” is a compound that belongs to the class of pyrazole derivatives. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethan-1-ol”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of “2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethan-1-ol” is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Imidazole derivatives, including 2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethanol, have demonstrated antibacterial and antimycobacterial effects. .

Antitumor Properties

• Some imidazole-containing compounds exhibit antitumor activity. .

Antidiabetic Potential

• Imidazole-based molecules have been investigated for their antidiabetic effects. .

Anti-Inflammatory Activity

• Imidazole derivatives often possess anti-inflammatory properties. .

Antioxidant Effects

• Imidazole-containing compounds may act as antioxidants, protecting cells from oxidative damage. .

Antiprotozoal and Antiviral Applications

• Imidazole derivatives have shown promise as antiprotozoal agents (against parasites) and antiviral compounds. .

Future Directions

The future directions for “2-(5-Amino-4-methyl-1H-pyrazol-1-yl)ethan-1-ol” and other pyrazole derivatives include further exploration of their diverse pharmacological effects and the development of new drugs. There is a great importance of heterocyclic ring containing drugs, and thus, these compounds may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to interact with a variety of biological targets, including enzymes, receptors, and cellular structures .

Mode of Action

It’s suggested that similar compounds may interact with their targets through hydrogen bonding or hydrophobic interactions .

Biochemical Pathways

Similar compounds have been reported to influence a variety of biochemical pathways, including those involved in inflammation, tumor growth, and microbial infections .

Pharmacokinetics

Similar compounds are generally well absorbed and distributed throughout the body, metabolized by various enzymes, and excreted via the kidneys .

Result of Action

Similar compounds have been reported to induce a variety of effects at the molecular and cellular levels, including changes in enzyme activity, alterations in cellular signaling pathways, and modulation of gene expression .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .